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Compound of Interest

Compound Name: Antiviral agent 56

Cat. No.: B6054864

An In-depth Technical Guide to Antiviral Agent
56

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is for research and informational purposes only. Antiviral agent 56
is not intended for human use, and we do not sell to patients.[1][2]

Introduction

Antiviral agent 56, also known as Compound 4, is an antiviral compound with demonstrated
activity against the Human Immunodeficiency Virus (HIV).[2] This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and known
biological activities. The information presented herein is intended to support further research
and development efforts in the field of antiviral therapeutics.

Chemical Structure and Physicochemical Properties

The fundamental characteristics of Antiviral agent 56 are summarized in the tables below,
providing a clear reference for its chemical identity and physical attributes.

Table 1: Chemical Identification
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Identifier Value

CAS Number 524055-95-6[1]

Molecular Formula C19H21N502[1]

Molecular Weight 351.40 g/mol
0O=C1C2=C(CCCC2)N=C(NC2N=C(C)C3C=CC

SMILES
=C(C=3N=2)OCC)N1

HS Tariff Code 2934.99.9001

Table 2: Physicochemical Properties

Property Value

Appearance Off-white to light yellow solid powder

Biological Activity and Mechanism of Action

Antiviral agent 56 has been identified as an anti-HIV agent. The precise mechanism of action
IS a critical area for ongoing research. Generally, antiviral agents function by targeting specific
stages of the viral life cycle. These stages can include:

 Viral attachment and entry into the host cell

¢ Uncoating of the viral genome

o Synthesis of viral messenger RNA (MRNA)

o Translation of mMRNA into viral proteins

» Replication of the viral genome (RNA or DNA)
e Maturation and assembly of new viral particles

¢ Release of new viruses from the host cell
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The development of effective antiviral therapies often involves targeting viral-specific enzymes
or processes to minimize effects on the host cell. For instance, many antiviral drugs are
nucleoside analogues that inhibit viral DNA or RNA polymerases. Others may act as protease
inhibitors, preventing the maturation of viral proteins.

The logical workflow for identifying the mechanism of action for a novel antiviral compound like
Antiviral agent 56 is depicted in the following diagram.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b6054864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6054864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Screening

Antiviral Agent 56

est for antiviral activity

Cell-Based Antiviral Assay

(e.g., HIV-1 Replication Assay)

e /
Determine stage of viral life cycle inhibited
4 Mechanism of Action Studies )
Time-of-Addition Assay |-
i
1
1
l
Pinpoint specifig viral enzyme : Alternative/Confirmatory Path
1
Specific Enzyme Assays Drug Resistance Selection and
(e.g., Reverse Transcriptase, Protease, Integrase) Genotypic/Phenotypic Analysis
\ ~/

Target Identification

Identification of Viral Target

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6054864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Timeline of Compound Addition

/'D\

Synchronized Viral Infection of Host Cells I Measure Viral Replication at Endpoint Plot % Inhibition vs. Time of Addition Determine Inhibited Stage of Viral Life Cycle
A
Time 2h

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b6054864?utm_src=pdf-body-img
https://www.benchchem.com/product/b6054864?utm_src=pdf-custom-synthesis
https://www.invivochem.com/product/V101606
https://www.glpbio.com/antiviral-agent-56.html
https://www.benchchem.com/product/b6054864#antiviral-agent-56-chemical-structure-and-properties
https://www.benchchem.com/product/b6054864#antiviral-agent-56-chemical-structure-and-properties
https://www.benchchem.com/product/b6054864#antiviral-agent-56-chemical-structure-and-properties
https://www.benchchem.com/product/b6054864#antiviral-agent-56-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6054864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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